Cas no 1147557-68-3 (tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate)

• Product Name: tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• CAS No: 1147557-68-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD23726563
• CID: 1204854
• PubChem ID: 57314002
• Update Time: 2025-11-01

tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate(9-syn)
• SY124275
• 9-Hydroxy-3-oxa-7-aza-bicyclo[3.3.1]nonane-7-carboxylic acid tert-butyl ester
• W14651
• AKOS023789200
• N-Boc-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol
• AM805606
• XVB55768
• A878427
• (9-Anti)-9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylic acid 1,1-dimethylethyl ester
• GFLBASJQJLQUMN-UHFFFAOYSA-N
• 228270-33-5
• SCHEMBL13820350
• t-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• 1280214-64-3
• EN300-268949
• FT-0736317
• tert-butyl9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• 1147557-68-3
• 7-Boc-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol
• AS-72108
• MFCD23726563
• SCHEMBL757784
• DB-353096

• MDL： MFCD23726563
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-4-8-6-16-7-9(5-13)10(8)14/h8-10,14H,4-7H2,1-3H3
• InChI Key： GFLBASJQJLQUMN-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(=O)OC(C)(C)C)CC(C1)C2O

Computed Properties

• Exact Mass: 243.14713
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59

Additional information on tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate

Research Brief on tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS: 1147557-68-3)

In recent years, the compound tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS: 1147557-68-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique oxa-aza-bicyclo framework, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The compound's structural complexity and functional versatility make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.

Recent studies have focused on optimizing the synthetic pathways for tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel catalytic method using palladium-based catalysts, which achieved a 15% increase in yield compared to traditional methods. This advancement is critical for scaling up production for preclinical studies. Additionally, the compound's role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators has been explored, with preliminary data suggesting enhanced binding affinity when incorporated into specific pharmacophores.

Another significant development involves the application of tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate in proteolysis-targeting chimeras (PROTACs). Research published in ACS Chemical Biology demonstrated its utility as a linker molecule, facilitating the degradation of target proteins in neurodegenerative disease models. The compound's stability under physiological conditions and its ability to maintain structural integrity during cellular uptake were noted as key advantages. These findings underscore its potential in targeted protein degradation therapies, a rapidly growing area in drug development.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic profile. A 2022 study in Drug Metabolism and Disposition reported variability in metabolic stability across different species, highlighting the need for further optimization. Researchers are now investigating structural modifications to address these limitations while preserving the scaffold's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, tert-Butyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS: 1147557-68-3) represents a versatile and promising compound in modern drug discovery. Its applications span from CNS therapeutics to targeted protein degradation, with ongoing research aimed at overcoming current limitations. As synthetic methodologies advance and mechanistic studies deepen, this scaffold is poised to play a pivotal role in the development of next-generation pharmaceuticals. Future directions include exploring its utility in combination therapies and expanding its use in underrepresented therapeutic areas such as autoimmune disorders and rare diseases.